4-(3,3-Dimethylcyclobutanecarbonyl)benzoic acid

• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: 4-(3,3-dimethylcyclobutanecarbonyl)benzoic acid
• InChI: InChI=1S/C14H16O3/c1-14(2)7-11(8-14)12(15)9-3-5-10(6-4-9)13(16)17/h3-6,11H,7-8H2,1-2H3,(H,16,17)
• InChI Key: SXXUADJRMBEEEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C1)C(=O)C2=CC=C(C=C2)C(=O)O)C

Description

4-(3,3-Dimethylcyclobutanecarbonyl)benzoic acid is a useful research compound. Its molecular formula is C14H16O3 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a flask containing ethyl 4-(3,3-dimethylcyclobutanecarbonyl)benzoate (3.00 g, 12.0 mmol) was added anhydrous tetrahydrofuran (28.8 mL), methanol (28.8 mL), and 1 N sodium hydroxide (28.8 mL, 28.8 mmol). After 1 h, the reaction was concentrated to a white solid. The solid was the redissolved in 700 mL of water. With vigorous stirring, 1 N HCl (29.0 mL) was added dropwise and the suspension was stirred for 30 min. at room temperature. The solid was then collected with a Buchner funnel and the solid was washed two times with water. The solid was then azeotrophed with toluene to give 4-(3,3-dimethylcyclobutanecarbonyl)benzoic acid (2.15 g, 92% yield) as a white solid. 1H NMR (400 MHz, CDCl3, δ): 8.21-8.15 (m, 2H), 8.01-7.94 (m, 2H), 3.91 (quin, J=8.9 Hz, 1H), 2.28-2.17 (m, 2H), 2.15-2.04 (m, 2H), 1.28 (s, 3H), 1.09 (s, 3H). MS (M-1): 231.4.